Cas no 1315366-72-3 (4-amino-4-(trifluoromethyl)cyclohexanecarboxylic acid)

• Product Name: 4-amino-4-(trifluoromethyl)cyclohexanecarboxylic acid
• CAS No: 1315366-72-3
• MF: C₈H₁₂F₃NO₂
• MW: 211.181592941284
• MDL: MFCD19382346
• CID: 4770646
• Update Time: 2026-02-26

4-amino-4-(trifluoromethyl)cyclohexanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(trifluoromethyl)cyclohexane-1-carboxylic acid
• 4-amino-4-(trifluoromethyl)cyclohexanecarboxylic acid

• MDL： MFCD19382346
• Inchi： 1S/C8H12F3NO2/c9-8(10,11)7(12)3-1-5(2-4-7)6(13)14/h5H,1-4,12H2,(H,13,14)
• InChI Key： PYOCUKAOJZKURC-UHFFFAOYSA-N
• SMILES： FC(C1(CCC(C(=O)O)CC1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• XLogP3: -1.3
• Topological Polar Surface Area: 63.3

Additional information on 4-amino-4-(trifluoromethyl)cyclohexanecarboxylic acid

4-amino-4-(trifluoromethyl)cyclohexanecarboxylic acid (CAS No. 1315366-72-3): A Comprehensive Overview

4-amino-4-(trifluoromethyl)cyclohexanecarboxylic acid, with the CAS number 1315366-72-3, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its cyclohexane ring substituted with both an amino group and a trifluoromethyl group, has garnered attention due to its versatile structural features and potential applications in drug development.

The presence of the trifluoromethyl group in the molecule imparts unique electronic and steric properties, making it a valuable scaffold for designing biologically active compounds. The trifluoromethyl moiety is known to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles, which are crucial factors in pharmaceutical design.

In recent years, there has been a surge in research focusing on the development of novel therapeutic agents that incorporate fluorinated aromatic or heteroaromatic systems. The compound 4-amino-4-(trifluoromethyl)cyclohexanecarboxylic acid stands out as a promising intermediate in this context. Its structural framework allows for further functionalization, enabling the synthesis of a wide range of derivatives with tailored biological activities.

One of the most compelling aspects of this compound is its utility in the synthesis of cyclohexane-based pharmacophores. These pharmacophores have been extensively studied for their role in various biological processes, including enzyme inhibition and receptor binding. The incorporation of the amino and trifluoromethyl groups into the cyclohexane core enhances the molecule's interaction with biological targets, making it an attractive candidate for drug discovery efforts.

The amino group in 4-amino-4-(trifluoromethyl)cyclohexanecarboxylic acid provides a site for further chemical modification, such as amidation or acylation, which can be leveraged to create more complex molecular architectures. This flexibility is particularly valuable in medicinal chemistry, where the ability to modify key functional groups is essential for optimizing drug efficacy and selectivity.

Recent studies have highlighted the importance of fluorinated compounds in the development of next-generation therapeutics. The< strong> trifluoromethyl group, in particular, has been shown to influence both the pharmacokinetic and pharmacodynamic properties of drugs. For instance, it can increase lipophilicity, reduce metabolic clearance, and enhance binding interactions with biological targets. These properties make 4-amino-4-(trifluoromethyl)cyclohexanecarboxylic acid a valuable building block for designing novel small-molecule drugs.

The compound's potential applications extend beyond drug development. It has been explored as a key intermediate in the synthesis of agrochemicals and specialty chemicals. The unique combination of functional groups in its structure makes it a versatile precursor for creating molecules with specific chemical and biological properties.

In academic research, 4-amino-4-(trifluoromethyl)cyclohexanecarboxylic acid has been used as a model compound to study reaction mechanisms and develop new synthetic methodologies. Its well-defined structure and reactivity profile make it an ideal candidate for investigating catalytic processes and exploring novel synthetic pathways. These studies contribute to the broader understanding of organic chemistry principles and can lead to advancements in synthetic methodologies that benefit various industries.

The pharmaceutical industry has shown particular interest in fluorinated compounds due to their favorable pharmacological properties. The use of cyclohexane-based scaffolds in drug design has been particularly fruitful, leading to several approved drugs that feature cyclohexane derivatives. The incorporation of fluorine atoms into these scaffolds has further enhanced their therapeutic potential.

The synthesis of< strong> 4-amino-4-(trifluoromethyl)cyclohexanecarboxylic acid involves multi-step organic transformations that highlight the compound's synthetic utility. Advanced synthetic techniques, such as cross-coupling reactions and fluorochemical transformations, are often employed to construct its complex framework. These synthetic strategies not only produce this compound but also provide insights into modern organic synthesis methods that can be applied to other challenging molecular targets.

The growing interest in fluorinated compounds underscores their importance in contemporary chemical research. The< strong> trifluoromethyl group's ability to modulate molecular properties makes it indispensable in pharmaceutical development. As research continues to uncover new applications for this class of compounds, intermediates like< strong> 4-amino-4-(trifluoromethyl)cyclohexanecarboxylic acid, will remain at the forefront of innovation.